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Compound of Interest

Compound Name: Gadobutrol

Cat. No.: B1674391 Get Quote

This guide provides immediate, procedural, and step-by-step guidance for researchers,

scientists, and drug development professionals on the safe handling and disposal of

Gadobutrol. The information is compiled to ensure laboratory safety and build trust by

providing value beyond the product itself.

Personal Protective Equipment (PPE)
When handling Gadobutrol, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The required PPE includes:

Eye and Face Protection: Wear chemical safety goggles or safety glasses with side shields

to protect against splashes.[1] Tightly fitting safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards are recommended.[2]

Hand Protection: Chemically resistant, impervious gloves must be worn.[1][2] Always inspect

gloves before use and wash and dry hands after handling.[2]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][2] An

impervious lab coat or gown is recommended.[3]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced,

approved respiratory protection should be worn.[1][2] In case of dust or aerosol formation,

use a suitable respirator.[3]
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Quantitative Data Summary
The following table summarizes key quantitative data for Gadobutrol.

Parameter Value Source

Storage Temperature

25 °C (77 °F); excursions

permitted to 15 to 30 °C (59 to

86 °F)

[1]

pH 6.6 – 8.0 [1]

Density 1.305 g/cm³ [1]

Solubility Soluble in water [1]

Operational Plan for Handling
Follow these procedural steps for the safe handling of Gadobutrol in a laboratory setting.

1. Engineering Controls:

Work in a well-ventilated area.[2]

Ensure that a suitable eye/body wash station and safety shower are readily available in the

vicinity of potential exposure.[1]

Use a laboratory fume hood or other appropriate forms of local exhaust ventilation,

especially when there is a risk of aerosol formation.[4]

2. Safe Handling Practices:

Avoid contact with eyes, skin, and clothing.[1][2][3]

Avoid breathing vapors, mist, or spray.[1]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and when leaving work.[1]
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Do not eat, drink, or smoke in areas where Gadobutrol is handled.[5]

3. Storage:

Keep the container tightly closed when not in use.[1]

Store in a dry, cool, and well-ventilated place.[1][2]

Protect from direct sunlight and do not freeze.[1][5]

Store away from incompatible materials such as strong acids, strong bases, and strong

oxidizers.[1]

Disposal Plan
Proper disposal of Gadobutrol and its waste is critical to prevent environmental contamination.

1. Waste Product Disposal:

Disposal must be done according to official national and local regulations.[1]

Incineration is the preferred method for the disposal of waste product.[1]

Do not dispose of waste into the sewer system or drains.[1]

Dispose of contents and container to an approved waste disposal plant.[6]

2. Contaminated Material Disposal:

Contaminated sharps should be handled with care and discarded immediately in closable,

puncture-resistant, and leak-proof containers that are appropriately labeled.[1]

Absorbent material used for cleaning spills should be placed in a suitable, closed container

for disposal.[2][5]

Emergency Procedures: Spill Response Workflow
The following diagram outlines the logical workflow for responding to a Gadobutrol spill.
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1. Initial Assessment

2. Don PPE

3. Containment & Cleanup

4. Decontamination & Disposal

Spill Detected

Evacuate unnecessary personnel

Equip cleanup crew with
proper protection:

- Gloves
- Goggles

- Protective Clothing
- Respiratory Protection (if needed)

Ensure adequate ventilation

Contain spill with dikes or
inert absorbent material
(e.g., diatomite, sand)

Collect absorbed material
using non-sparking tools

Place waste in a suitable,
closed, and labeled container

Decontaminate spill area

Dispose of waste according
to official regulations

Contact competent authorities
if required

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Gadobutrol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. punchout.medline.com [punchout.medline.com]

2. echemi.com [echemi.com]

3. abmole.com [abmole.com]

4. cleanchemlab.com [cleanchemlab.com]

5. bracco.com [bracco.com]

6. Gadobutrol|770691-21-9|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Gadobutrol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674391#personal-protective-equipment-for-
handling-gadobutrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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